Cas no 920314-96-1 (Benzamide, N-(2-aminophenyl)-4-[(5-fluoro-2H-indazol-2-yl)methyl]-)

• Product Name: Benzamide, N-(2-aminophenyl)-4-[(5-fluoro-2H-indazol-2-yl)methyl]-
• CAS No: 920314-96-1
• MF: C₂₁H₁₇FN₄O
• MW: 360.384287595749
• CID: 757593
• PubChem ID: 16045491
• Update Time: 2025-04-19

Benzamide, N-(2-aminophenyl)-4-[(5-fluoro-2H-indazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminophenyl)-4-[(5-fluoro-2H-indazol-2-yl)methyl]-
• N-(2-aminophenyl)-4-[(5-fluoroindazol-2-yl)methyl]benzamide
• 920314-96-1
• DTXSID90581459
• n-(2-aminophenyl)-4-((5-fluoro-2h-indazol-2-yl)methyl)benzamide
• SCHEMBL3558649
• N-(2-Aminophenyl)-4-[(5-fluoro-2H-indazol-2-yl)methyl]benzamide

• Inchi： 1S/C21H17FN4O/c22-17-9-10-19-16(11-17)13-26(25-19)12-14-5-7-15(8-6-14)21(27)24-20-4-2-1-3-18(20)23/h1-11,13H,12,23H2,(H,24,27)
• InChI Key： YQAIIGRUIYSFLV-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CN(CC1C=CC(C(NC3C=CC=CC=3N)=O)=CC=1)N=2

Computed Properties

• Exact Mass: 360.13863934g/mol
• Monoisotopic Mass: 360.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.9Ų